
An In-depth Technical Guide to Diglyme-d14:
Properties, Applications, and Experimental

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diglyme-d14, the deuterated isotopic analog of bis(2-methoxyethyl) ether, is a high-boiling

point, aprotic polar solvent with significant applications in chemical synthesis and analysis. Its

unique properties, conferred by the substitution of hydrogen with deuterium atoms, make it an

invaluable tool for researchers in organic chemistry, organometallic chemistry, and drug

development. This technical guide provides a comprehensive overview of the chemical

structure, physical properties, and common applications of Diglyme-d14, with a focus on its

use in Grignard reactions and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Structure and Formula
Diglyme-d14 is structurally identical to its non-deuterated counterpart, diglyme, with the

exception that all fourteen hydrogen atoms have been replaced by deuterium isotopes.

Chemical Formula: C₆D₁₄O₃[1]

IUPAC Name: 1,1,2,2-tetradeuterio-1-[1,1,2,2-tetradeuterio-2-(trideuteriomethoxy)ethoxy]-2-

(trideuteriomethoxy)ethane

CAS Number: 38086-00-9[1]
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Molecular Weight: 148.26 g/mol [1]

Structural Representations:

SMILES: [2H]C([2H])([2H])OC([2H])([2H])C([2H])([2H])OC([2H])([2H])C([2H])([2H])OC([2H])

([2H])[2H]

InChI: InChI=1S/C6H14O3/c1-7-3-5-9-6-4-8-2/h3-6H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2[1]

Physicochemical Properties
The physical and chemical properties of Diglyme-d14 are summarized in the table below.

These properties make it a stable and effective solvent for a variety of chemical

transformations, particularly those requiring elevated temperatures and anhydrous conditions.

Property Value

Molecular Formula C₆D₁₄O₃

Molecular Weight 148.26 g/mol [1]

Appearance Colorless oily liquid

Boiling Point 162 °C[1]

Melting Point -68 °C[1]

Density 1.035 g/cm³[1]

Chemical Purity ≥98%

Isotopic Purity (atom % D) ≥97%[1]

Solubility Miscible with water and many organic solvents.

Applications in Research and Development
Diglyme-d14 serves as a crucial solvent in several areas of chemical research, primarily owing

to its inertness and high boiling point.

Grignard Reactions
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Diglyme and its deuterated analog are excellent solvents for Grignard reactions.[1] The ether

oxygens effectively solvate the magnesium ion of the Grignard reagent, which enhances its

reactivity. The high boiling point of diglyme allows for reactions to be conducted at elevated

temperatures, which can be necessary for less reactive organic halides. The use of Diglyme-
d14 specifically allows for in-situ reaction monitoring by ¹H NMR spectroscopy without

interference from solvent signals.

Other Organometallic Reactions
Beyond Grignard reagents, diglyme is a preferred solvent for reactions involving other

organometallic species, such as organolithium compounds and metal hydride reductions.[2][3]

Its ability to chelate metal cations can lead to rate enhancements and improved reaction

outcomes.[3]

NMR Spectroscopy
As a deuterated solvent, Diglyme-d14 is an ideal medium for conducting NMR experiments.

The absence of protons in the solvent molecule eliminates large solvent peaks from the ¹H

NMR spectrum, allowing for clear observation of the signals from the analyte of interest. This is

particularly useful for studying reaction kinetics, characterizing intermediates, and determining

the structure of products formed in reactions where Diglyme-d14 is the solvent.

Experimental Protocols
Protocol 1: Preparation of a Grignard Reagent using
Diglyme-d14
This protocol describes the general procedure for preparing a Grignard reagent from an

organic halide and magnesium metal in Diglyme-d14.

Materials:

Magnesium turnings

Organic halide (e.g., bromobenzene)

Anhydrous Diglyme-d14
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Iodine crystal (as an initiator)

Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Nitrogen or Argon gas inlet

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Apparatus Setup: Assemble the three-neck flask with the reflux condenser, dropping funnel,

and a gas inlet. Ensure all glassware is thoroughly dried in an oven and allowed to cool

under a stream of inert gas (Nitrogen or Argon) to exclude moisture.

Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of

iodine. Gently warm the flask with a heating mantle until violet vapors of iodine are observed.

This helps to activate the surface of the magnesium.

Initial Reagent Addition: Add a small portion of the anhydrous Diglyme-d14 to the flask, just

enough to cover the magnesium turnings.

Initiation of Reaction: Dissolve the organic halide in anhydrous Diglyme-d14 in the dropping

funnel. Add a small amount of this solution to the magnesium suspension. The reaction is

initiated when the brown color of the iodine disappears and the solution becomes cloudy and

may begin to gently reflux.

Grignard Reagent Formation: Once the reaction has started, add the remaining organic

halide solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. If

the reaction becomes too vigorous, the rate of addition should be slowed, and the flask can

be cooled in an ice bath.
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Completion of Reaction: After the addition is complete, the mixture may be stirred and

heated under reflux for an additional 30-60 minutes to ensure all the magnesium has

reacted. The resulting greyish-brown solution is the Grignard reagent, which can be used in

subsequent reactions.

Protocol 2: NMR Sample Preparation from a Reaction in
Diglyme-d14
This protocol outlines the steps for preparing an NMR sample directly from a reaction mixture

where Diglyme-d14 is the solvent.

Materials:

Reaction mixture in Diglyme-d14

NMR tube (5 mm or as appropriate for the spectrometer)

Pipette

Internal standard (optional, e.g., tetramethylsilane - TMS)

Parafilm or NMR tube cap

Procedure:

Sample Extraction: Once the reaction has reached the desired time point (or upon

completion), carefully withdraw a small aliquot (typically 0.5-0.7 mL) of the reaction mixture

using a clean, dry pipette.

Transfer to NMR Tube: Transfer the aliquot directly into a clean, dry NMR tube.

Addition of Internal Standard (Optional): If quantitative analysis is desired, a small, known

amount of an internal standard can be added to the NMR tube.

Capping and Mixing: Securely cap the NMR tube with a cap or seal with parafilm. Gently

invert the tube several times to ensure the solution is homogeneous.

Analysis: The sample is now ready for analysis by NMR spectroscopy.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for a Grignard reaction using Diglyme-
d14 as a solvent, followed by product isolation.

Reagent Preparation

Grignard Reaction Work-up & Isolation

Organic Halide (R-X)
+ Mg Turnings

Formation of
Grignard Reagent (R-MgX)Anhydrous Diglyme-d14

Iodine (I2)

Addition of
Electrophile (e.g., Ketone) Alkoxide Intermediate Aqueous Acidic

Work-up (e.g., NH4Cl) Organic Extraction Purification
(e.g., Chromatography) Final Product

Click to download full resolution via product page

Caption: Workflow for a typical Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Diglyme-d14:
Properties, Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b569441#diglyme-d14-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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